Cas no 1890326-89-2 (tert-butyl N-5-(1-hydroxy-2-methylpropan-2-yl)-2-methylphenylcarbamate)

• Product Name: tert-butyl N-5-(1-hydroxy-2-methylpropan-2-yl)-2-methylphenylcarbamate
• CAS No: 1890326-89-2
• MF: C₁₆H₂₅NO₃
• MW: 279.374604940414
• CID: 6232756
• PubChem ID: 117113704
• Update Time: 2025-06-08

tert-butyl N-5-(1-hydroxy-2-methylpropan-2-yl)-2-methylphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(1-hydroxy-2-methylpropan-2-yl)-2-methylphenylcarbamate
• 1890326-89-2
• tert-butyl N-[5-(1-hydroxy-2-methylpropan-2-yl)-2-methylphenyl]carbamate
• EN300-1881560

• Inchi： 1S/C16H25NO3/c1-11-7-8-12(16(5,6)10-18)9-13(11)17-14(19)20-15(2,3)4/h7-9,18H,10H2,1-6H3,(H,17,19)
• InChI Key： RSKKKRLSWKAZCN-UHFFFAOYSA-N
• SMILES： OCC(C)(C)C1C=CC(C)=C(C=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 279.18344366g/mol
• Monoisotopic Mass: 279.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-5-(1-hydroxy-2-methylpropan-2-yl)-2-methylphenylcarbamate

Research Brief on tert-butyl N-5-(1-hydroxy-2-methylpropan-2-yl)-2-methylphenylcarbamate (CAS: 1890326-89-2)

The compound tert-butyl N-5-(1-hydroxy-2-methylpropan-2-yl)-2-methylphenylcarbamate (CAS: 1890326-89-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique carbamate and hydroxyl functional groups, is being explored for its potential applications in drug development, particularly as an intermediate in the synthesis of bioactive molecules. Recent studies have focused on its structural properties, synthetic pathways, and biological activities, making it a promising candidate for further investigation.

One of the key areas of interest is the compound's role as a building block in the synthesis of more complex pharmaceutical agents. Researchers have reported its utility in the preparation of novel inhibitors targeting specific enzymes or receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the development of kinase inhibitors, which are crucial for treating various cancers and inflammatory diseases. The study demonstrated that the tert-butyl group and the hydroxyl moiety in the molecule contribute to enhanced binding affinity and selectivity, thereby improving the efficacy of the resulting inhibitors.

In addition to its synthetic applications, tert-butyl N-5-(1-hydroxy-2-methylpropan-2-yl)-2-methylphenylcarbamate has also been investigated for its intrinsic biological properties. Preliminary in vitro studies suggest that the compound exhibits moderate activity against certain bacterial strains, raising the possibility of its use as an antimicrobial agent. However, further research is needed to elucidate its mechanism of action and optimize its pharmacological profile. These findings were recently presented at the 2024 International Conference on Chemical Biology, where researchers emphasized the need for comprehensive toxicity and pharmacokinetic studies to assess its clinical potential.

The synthesis of this compound has also been a focal point of recent research. A team from the University of Cambridge developed an efficient, scalable route to produce tert-butyl N-5-(1-hydroxy-2-methylpropan-2-yl)-2-methylphenylcarbamate with high yield and purity. Their methodology, published in Organic Process Research & Development, involves a series of carefully optimized steps, including protection-deprotection strategies and catalytic transformations. This advancement is expected to facilitate the large-scale production of the compound, enabling more extensive biological evaluations and industrial applications.

Despite these promising developments, challenges remain in the practical application of tert-butyl N-5-(1-hydroxy-2-methylpropan-2-yl)-2-methylphenylcarbamate. Issues such as stability under physiological conditions and potential off-target effects need to be addressed. Future research directions may include structural modifications to enhance its bioavailability and reduce toxicity, as well as exploration of its interactions with other biomolecules. Collaborative efforts between academic institutions and pharmaceutical companies are likely to play a pivotal role in advancing this research.

In conclusion, tert-butyl N-5-(1-hydroxy-2-methylpropan-2-yl)-2-methylphenylcarbamate (CAS: 1890326-89-2) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its unique structural features and potential biological activities make it a valuable subject for ongoing and future studies. As research progresses, this molecule may pave the way for the development of new therapeutic agents, contributing to advancements in medicine and healthcare.